Cas no 1426958-49-7 (6-Amino-5-(4-chlorophenyl)pyridine-3-carboxylic acid)

• Product Name: 6-Amino-5-(4-chlorophenyl)pyridine-3-carboxylic acid
• CAS No: 1426958-49-7
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 3047674
• Update Time: 2025-06-15

6-Amino-5-(4-chlorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(4-chlorophenyl)pyridine-3-carboxylic acid
• BHC95849
• V3225

• Inchi： 1S/C12H9ClN2O2/c13-9-3-1-7(2-4-9)10-5-8(12(16)17)6-15-11(10)14/h1-6H,(H2,14,15)(H,16,17)
• InChI Key： VNVANSXPUFRFST-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(N)=NC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.3
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Amino-5-(4-chlorophenyl)pyridine-3-carboxylic acid

Comprehensive Overview of 6-Amino-5-(4-chlorophenyl)pyridine-3-carboxylic acid (CAS No. 1426958-49-7)

6-Amino-5-(4-chlorophenyl)pyridine-3-carboxylic acid (CAS No. 1426958-49-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine-carboxylic acid backbone and 4-chlorophenyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 6-Amino-5-(4-chlorophenyl)pyridine-3-carboxylic acid is driven by its potential applications in addressing global health challenges, such as antibiotic resistance and chronic diseases. Researchers are increasingly exploring its role in designing next-generation therapeutics, aligning with the current trend of precision medicine and targeted drug delivery. The compound's chlorophenyl moiety enhances its binding affinity to specific biological targets, making it a promising candidate for further investigation.

From a synthetic chemistry perspective, CAS No. 1426958-49-7 exemplifies the importance of heterocyclic compounds in modern organic synthesis. Its pyridine core is a common motif in many FDA-approved drugs, underscoring its relevance in medicinal chemistry. Recent studies have highlighted its utility in multi-component reactions, which are pivotal for efficient and sustainable chemical synthesis. This aligns with the industry's shift toward green chemistry and reduced environmental impact.

In the context of AI-driven drug discovery, 6-Amino-5-(4-chlorophenyl)pyridine-3-carboxylic acid has emerged as a subject of computational modeling studies. Machine learning algorithms are being employed to predict its interactions with various enzymes and receptors, accelerating the identification of potential therapeutic applications. This intersection of computational chemistry and experimental research is a hot topic in scientific communities, reflecting the broader trend of digital transformation in life sciences.

The compound's physicochemical properties, such as its solubility and stability, have also been extensively studied to optimize its formulation for biomedical use. These investigations are critical for addressing common challenges in drug development, such as bioavailability and metabolic stability. As the demand for more effective and safer pharmaceuticals grows, CAS No. 1426958-49-7 continues to be a focal point in preclinical research.

Beyond pharmaceuticals, 6-Amino-5-(4-chlorophenyl)pyridine-3-carboxylic acid has potential applications in material science, particularly in the development of organic semiconductors and coordination polymers. Its ability to form stable complexes with metal ions opens doors for innovations in catalysis and sensor technology. This multidisciplinary relevance underscores the compound's importance in both academic and industrial settings.

In summary, 6-Amino-5-(4-chlorophenyl)pyridine-3-carboxylic acid (CAS No. 1426958-49-7) represents a compelling case study in the convergence of chemistry, biology, and technology. Its structural versatility and broad applicability make it a key player in advancing research across multiple fields. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of innovation in drug discovery, materials science, and beyond.